
benzolamide solubility DMSO storage
conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benzolamide

CAS No.: 3368-13-6

Cat. No.: S520910

Get Quote

Benzolamide Technical Data

Property Specification / Value

CAS Number 3368-13-6 [1] [2] [3]

Molecular Formula C₈H₈N₄O₄S₃ [1] [2] [3]

Molecular Weight 320.37 g/mol [1] [2] [3]

Solubility in DMSO 250 mg/mL (780.35 mM) [1] / 100 mg/mL (312.14 mM) [2]

Appearance White to light yellow solid powder [1] [2] [3]

Recommended Storage (Powder) -20°C for 3 years; 4°C for 2 years. Protect from light. [1]

Recommended Storage (Solution) -80°C for 6 months; -20°C for 1 month. Protect from light. [1] [2]

Shipping Condition Room temperature (stable for a few days during transit) [1]
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Here are standard protocols for preparing Benzolamide solutions for in vitro and in vivo studies.

In Vitro Stock Solution Preparation (DMSO)

This protocol is for creating a concentrated stock solution [1].

Weigh the required amount of Benzolamide powder.

Add pure, anhydrous DMSO to achieve the desired concentration.
Mix thoroughly until the solid is completely dissolved. For example, to make a 10 mM solution,

dissolve 3.2 mg of Benzolamide in 1 mL of DMSO [1].
Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for 6 months or -20°C for 1 month, protected from light [1] [2].

In Vivo Dosing Formulation Preparation

This method is suitable for administering Benzolamide to animal models [1] [2].

Prepare a DMSO stock solution (e.g., 20.8 mg/mL) [1].

Sequentially add PEG300 (40% of the final volume) and mix evenly.
Add Tween-80 (5% of the final volume) and mix evenly.

Add Saline (0.9% sodium chloride in ddH₂O) to adjust to the final volume (45% of the final volume).
The final concentration of Benzolamide in this formulation will be 2.08 mg/mL (6.49 mM) [1] [2].

Frequently Asked Questions (FAQs)

Q1: The solubility information from different suppliers varies. Which value should I trust for my

experiments?

A: It is common to find slight variations in reported solubility values between suppliers due to

differences in measurement techniques or material purity. InvivoChem reports a solubility of 250
mg/mL in DMSO [1], while MedChemExpress reports 100 mg/mL [2]. For critical experiments, it is

good practice to start with the lower estimate. You can always add more solvent if needed. The key is
to ensure the compound is fully dissolved before use.

Q2: Why is it so critical to protect Benzolamide from light during storage?
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A: The instruction to "protect from light" is explicitly stated in the handling and storage guidelines from

multiple suppliers [1] [2] [3]. Exposure to light can degrade many organic compounds, leading to a
loss of potency and the generation of unknown byproducts, which can compromise experimental

results. Always use amber vials or wrap clear containers in aluminum foil.

Q3: What is the best way to verify the solubility and concentration of my stock solution?

A: For the most accurate verification, use quantitative ¹H NMR spectroscopy, as described in

scientific literature [4]. This method uses an internal standard to precisely measure the concentration
of your compound in solution. If NMR is not available, ensure your stock solution is clear with no

visible precipitate after standing at room temperature for a short period.

Experimental Workflow for Solubility Assessment

The diagram below outlines the workflow for preparing and verifying a DMSO stock solution of

Benzolamide, incorporating best practices from the provided protocols.
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Start Preparation

Weigh Benzolamide Powder

Add Anhydrous DMSO

Vortex/Sonicate
Until Clear

Aliquot into Small Vials

Store Protected from Light
(-20°C or -80°C)
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Visual Inspection
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  Rapid Check
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Solution Ready
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Troubleshoot:
Add Solvent or Heat
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s520910?utm_src=pdf-bulk
https://www.smolecule.com/products/s520910?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

